1-{2-[2-(4-isopropoxyphenoxy)ethoxy]ethyl}piperidine hydrochloride

• IUPAC Name: 1-[2-[2-(4-propan-2-yloxyphenoxy)ethoxy]ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C18H29NO3.ClH/c1-16(2)22-18-8-6-17(7-9-18)21-15-14-20-13-12-19-10-4-3-5-11-19;/h6-9,16H,3-5,10-15H2,1-2H3;1H
• InChI Key: PWGRGKOOFMIZHT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)OCCOCCN2CCCCC2.Cl
• Molecular Formula: C18H30ClNO3
• Molecular Weight: 343.9 g/mol

Description

1-{2-[2-(4-isopropoxyphenoxy)ethoxy]ethyl}piperidine hydrochloride, commonly known as "AH-7921," is a synthetic opioid drug that was first developed in the 1970s by a team of researchers at Allen and Hanburys. AH-7921 is a potent analgesic that has been shown to have a high affinity for the μ-opioid receptor, which is responsible for mediating the effects of endogenous opioids such as endorphins and enkephalins.

Mechanism of Action

AH-7921 exerts its analgesic effects by binding to the μ-opioid receptor in the brain and spinal cord, which leads to the activation of downstream signaling pathways that ultimately result in the inhibition of pain transmission. However, AH-7921 has been shown to have a lower efficacy at the μ-opioid receptor compared to other opioids, which may contribute to its reduced potential for abuse and dependence.
Biochemical and Physiological Effects:
In addition to its analgesic effects, AH-7921 has also been shown to have other physiological effects such as sedation, respiratory depression, and pupillary constriction. These effects are similar to those observed with other opioids and are thought to be mediated by the activation of the μ-opioid receptor.

Advantages and Limitations for Lab Experiments

AH-7921 has several advantages for use in laboratory experiments, including its high potency and selectivity for the μ-opioid receptor. However, its potential for abuse and dependence, as well as its potential to cause respiratory depression, must be taken into consideration when designing experiments.

Future Directions

There are several potential future directions for research on AH-7921, including the development of new analogs with improved efficacy and reduced potential for abuse and dependence. Additionally, further studies are needed to fully understand the biochemical and physiological effects of AH-7921, as well as its potential for use in the treatment of chronic pain and opioid addiction.

Scientific Research Applications

AH-7921 has been widely studied for its potential use as an analgesic in the treatment of chronic pain. It has also been investigated for its potential to treat opioid addiction, as it has been shown to have less potential for abuse and dependence compared to other opioids such as morphine and fentanyl.